2-((1-(3-(Trifluoromethyl)benzoyl)pyrrolidin-3-yl)oxy)isonicotinonitrile

• IUPAC Name: 2-[1-[3-(trifluoromethyl)benzoyl]pyrrolidin-3-yl]oxypyridine-4-carbonitrile
• InChI: InChI=1S/C18H14F3N3O2/c19-18(20,21)14-3-1-2-13(9-14)17(25)24-7-5-15(11-24)26-16-8-12(10-22)4-6-23-16/h1-4,6,8-9,15H,5,7,11H2
• InChI Key: NFLINMNHYRGULP-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1OC2=NC=CC(=C2)C#N)C(=O)C3=CC(=CC=C3)C(F)(F)F
• Molecular Formula: C18H14F3N3O2
• Molecular Weight: 361.3 g/mol

Description

2-((1-(3-(Trifluoromethyl)benzoyl)pyrrolidin-3-yl)oxy)isonicotinonitrile is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as TFPNI and is a derivative of isonicotinonitrile. TFPNI has been synthesized using various methods and has shown promising results in various scientific research applications.

Scientific Research Applications

Chemical Synthesis and Material Development

• Recyclization Reactions and Synthesis of Heterocyclic Compounds : Research demonstrates the acylation of related pyrrolidin-based compounds leading to products used in synthesizing γ-aminopropylpyrazoles and pyrimidines, indicating potential applications in the development of new chemical entities and materials K. V. Shvidenko et al., 2010.

Polymer Science

• Polyimide Synthesis : Studies on novel aromatic dianhydride monomers, including pyridine-containing compounds, lead to the development of new polyimides with high thermal stability and low dielectric constants, suggesting applications in electronics and materials science Xiaolong Wang et al., 2006.

Coordination Chemistry and Bioactivity

• Metal Complexes with Biomedical Applications : Research on oxidovanadium(V) complexes incorporating aroylhydrazones and heterocycles, such as pyridine, reveals DNA binding, photo-induced DNA cleavage, and cytotoxic activities against cancer cell lines, indicating potential applications in medicinal chemistry and cancer therapy S. Dash et al., 2015.

Organic Chemistry and Drug Design

• Synthesis of Anticancer Derivatives : Research on 2-aminonicotinonitrile derivatives and their reactions with various reagents demonstrates the synthesis of compounds with potential anticancer properties, highlighting applications in drug discovery and organic synthesis S. Y. Mansour et al., 2021.

Molecular Magnetism

• Design of Single-Molecule Magnets : Studies on complexes combining lanthanide ions with organic radicals show ferromagnetic or antiferromagnetic interactions, suggesting applications in designing molecular magnets with potential uses in data storage technologies Xuelan Mei et al., 2012.

Future Directions

The future directions for research on “2-((1-(3-(Trifluoromethyl)benzoyl)pyrrolidin-3-yl)oxy)isonicotinonitrile” could include further exploration of its synthesis, molecular structure, chemical reactions, mechanism of action, physical and chemical properties, and safety and hazards. This would provide a more comprehensive understanding of the compound.